Cas no 54090-37-8 (Benzoyl chloride, 2-butoxy-)

• Product Name: Benzoyl chloride, 2-butoxy-
• CAS No: 54090-37-8
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD22001695
• CID: 1589726
• PubChem ID: 15921915
• Update Time: 2025-06-12

Benzoyl chloride, 2-butoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-butoxy-
• BDPARNTXGNJTCC-UHFFFAOYSA-N
• SCHEMBL5827955
• o-butoxybenzoyl chloride
• 2-butoxybenzoyl chloride
• 54090-37-8
• DTXSID001313161
• 2-n-butoxybenzoylchloride
• 2-n-Butoxybenzoyl chloride
• butoxybenzoyl chloride

• MDL： MFCD22001695
• Inchi： 1S/C11H13ClO2/c1-2-3-8-14-10-7-5-4-6-9(10)11(12)13/h4-7H,2-3,8H2,1H3
• InChI Key： BDPARNTXGNJTCC-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1OCCCC)=O

Computed Properties

• Exact Mass: 212.06049
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Benzoyl chloride, 2-butoxy-

Recent Advances in the Application of Benzoyl chloride, 2-butoxy- (CAS: 54090-37-8) in Chemical and Biomedical Research

Benzoyl chloride, 2-butoxy- (CAS: 54090-37-8) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This compound, characterized by the presence of a benzoyl chloride group and a 2-butoxy substituent, serves as a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have explored its potential in drug development, particularly in the design of novel therapeutic agents targeting infectious diseases and cancer.

One of the most notable advancements in the use of Benzoyl chloride, 2-butoxy- is its role in the synthesis of prodrugs and bioactive molecules. Researchers have demonstrated its efficacy in facilitating the introduction of benzoyl groups into complex molecular frameworks, thereby enhancing the pharmacokinetic properties of potential drug candidates. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted its utility in the development of antiviral agents, where it was used to modify nucleoside analogs, resulting in improved bioavailability and target specificity.

In addition to its pharmaceutical applications, Benzoyl chloride, 2-butoxy- has been investigated for its potential in material science. Recent reports indicate its use in the synthesis of advanced polymers and coatings with unique properties, such as enhanced thermal stability and resistance to chemical degradation. These materials have shown promise in biomedical engineering, particularly in the development of drug delivery systems and biocompatible implants.

The safety and environmental impact of Benzoyl chloride, 2-butoxy- have also been subjects of recent research. While the compound is generally regarded as safe when handled under controlled conditions, studies have emphasized the importance of proper storage and disposal to minimize potential hazards. Regulatory agencies have provided updated guidelines on its use, ensuring compliance with environmental and occupational safety standards.

Looking ahead, the continued exploration of Benzoyl chloride, 2-butoxy- is expected to yield further innovations in both chemical and biomedical fields. Ongoing research aims to uncover new synthetic pathways and applications, particularly in the context of personalized medicine and sustainable chemistry. As such, this compound remains a focal point of interdisciplinary research, bridging the gap between fundamental chemistry and practical healthcare solutions.